6-Methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid

• IUPAC Name: 6-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• InChI: InChI=1S/C9H6F3N3O2/c1-4-3-13-6-2-5(8(16)17)14-15(6)7(4)9(10,11)12/h2-3H,1H3,(H,16,17)
• InChI Key: FKJOHJWOOSUSGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C(=CC(=N2)C(=O)O)N=C1)C(F)(F)F
• Molecular Formula: C9H6F3N3O2
• Molecular Weight: 245.16 g/mol

Description

6-Methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid is a type of N-heterocyclic compound. It belongs to the family of pyrazolo[1,5-a]pyrimidines (PPs), which are known for their significant impact in medicinal chemistry and material science. These compounds have attracted a great deal of attention due to their significant photophysical properties.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines has been widely studied. Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds.

Molecular Structure Analysis

The pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

Pyrazolo[1,5-a]pyrimidines have been identified as strategic compounds for optical applications due to several key characteristics. Their tunable photophysical properties are influenced by electron-donating groups (EDGs) at position 7 on the fused ring, which improve both the absorption and emission behaviors.

Scientific Research Applications

Anticancer Activity

• Researchers have explored the potential of this compound as an anticancer agent. Its unique structure and functional groups make it an interesting candidate for inhibiting tumor cell growth. .
• Additionally, derivatives of this pyrazolo[1,5-a]pyrimidine scaffold have been studied for their anticancer properties. .

Estrogen Receptor Modulation

• 6-Methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid has been used to distinguish between the activities of estrogen receptors (ERα and ERβ). .

Antifungal Properties

• The carboxamide derivatives of this compound have been evaluated against fungal strains. .

Fluorophores for Optical Applications

• A family of pyrazolo[1,5-a]pyrimidines (PPs) derived from this compound has been identified as strategic compounds for optical applications. .

Mechanism of Action

While the specific mechanism of action for 6-Methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid is not mentioned in the search results, pyrazolo[1,5-a]pyrimidines in general have shown anticancer potential and enzymatic inhibitory activity. This could potentially lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core.

Future Directions

Pyrazolo[1,5-a]pyrimidines have been identified as strategic compounds for optical applications. Their simpler and greener synthetic methodology, as well as their tunable photophysical properties, make them promising candidates for future research and development. The properties and stability found in these compounds are comparable to commercial probes such as coumarin-153, prodan, and rhodamine 6G. This suggests potential future directions in the field of fluorescent organic compounds, materials science, and biological interactions.